Cas no 1048917-58-3 (1-(4-ethoxy-2-methylphenyl)ethan-1-one)
1-(4-ethoxy-2-methylphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Ethoxy-2-methylphenyl)ethanone
- 1-(4-ethoxy-2-methylphenyl)ethan-1-one
-
- Inchi: 1S/C11H14O2/c1-4-13-10-5-6-11(9(3)12)8(2)7-10/h5-7H,4H2,1-3H3
- InChI Key: HFZOHXOACOCOKG-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(C(C)=O)=C(C)C=1
1-(4-ethoxy-2-methylphenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1999890-0.05g |
1-(4-ethoxy-2-methylphenyl)ethan-1-one |
1048917-58-3 | 0.05g |
$407.0 | 2023-09-16 | ||
| Enamine | EN300-1999890-0.1g |
1-(4-ethoxy-2-methylphenyl)ethan-1-one |
1048917-58-3 | 0.1g |
$427.0 | 2023-09-16 | ||
| Enamine | EN300-1999890-0.25g |
1-(4-ethoxy-2-methylphenyl)ethan-1-one |
1048917-58-3 | 0.25g |
$447.0 | 2023-09-16 | ||
| Enamine | EN300-1999890-0.5g |
1-(4-ethoxy-2-methylphenyl)ethan-1-one |
1048917-58-3 | 0.5g |
$465.0 | 2023-09-16 | ||
| Enamine | EN300-1999890-1.0g |
1-(4-ethoxy-2-methylphenyl)ethan-1-one |
1048917-58-3 | 1g |
$728.0 | 2023-05-31 | ||
| Enamine | EN300-1999890-2.5g |
1-(4-ethoxy-2-methylphenyl)ethan-1-one |
1048917-58-3 | 2.5g |
$949.0 | 2023-09-16 | ||
| Enamine | EN300-1999890-5.0g |
1-(4-ethoxy-2-methylphenyl)ethan-1-one |
1048917-58-3 | 5g |
$2110.0 | 2023-05-31 | ||
| Enamine | EN300-1999890-10.0g |
1-(4-ethoxy-2-methylphenyl)ethan-1-one |
1048917-58-3 | 10g |
$3131.0 | 2023-05-31 | ||
| Enamine | EN300-1999890-1g |
1-(4-ethoxy-2-methylphenyl)ethan-1-one |
1048917-58-3 | 1g |
$485.0 | 2023-09-16 | ||
| Enamine | EN300-1999890-5g |
1-(4-ethoxy-2-methylphenyl)ethan-1-one |
1048917-58-3 | 5g |
$1406.0 | 2023-09-16 |
1-(4-ethoxy-2-methylphenyl)ethan-1-one Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 1-(4-ethoxy-2-methylphenyl)ethan-1-one
Recent Advances in the Study of 1-(4-ethoxy-2-methylphenyl)ethan-1-one (CAS: 1048917-58-3) and Its Applications in Chemical Biology and Pharmaceutical Research
The compound 1-(4-ethoxy-2-methylphenyl)ethan-1-one (CAS: 1048917-58-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.
Recent studies have highlighted the role of 1-(4-ethoxy-2-methylphenyl)ethan-1-one as a key intermediate in the synthesis of various bioactive molecules. Its structural motif, featuring an ethoxy and methyl substituent on the phenyl ring, has been shown to influence the pharmacokinetic and pharmacodynamic properties of derived compounds. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production of this compound with high yield and purity.
In the context of biological activity, 1-(4-ethoxy-2-methylphenyl)ethan-1-one has demonstrated promising results in preliminary in vitro and in vivo studies. For instance, derivatives of this compound have exhibited significant inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its role as a precursor in the development of novel anticancer agents has been explored, with some derivatives showing selective cytotoxicity against certain cancer cell lines.
Further investigations into the mechanistic aspects of 1-(4-ethoxy-2-methylphenyl)ethan-1-one have revealed its interaction with various molecular targets, including G-protein-coupled receptors (GPCRs) and kinase enzymes. These interactions are believed to underlie its observed biological effects, although detailed structure-activity relationship (SAR) studies are still ongoing to elucidate the precise molecular mechanisms. Computational modeling and molecular docking studies have also been employed to predict the binding affinity and selectivity of this compound and its derivatives.
The potential applications of 1-(4-ethoxy-2-methylphenyl)ethan-1-one extend beyond therapeutic drug development. Recent reports have highlighted its utility in the design of fluorescent probes and imaging agents, owing to its favorable photophysical properties. These applications are particularly relevant in the field of diagnostic imaging and biomarker detection, where the compound's ability to selectively bind to specific biological targets can be leveraged for enhanced imaging resolution and sensitivity.
Despite these promising findings, challenges remain in the clinical translation of 1-(4-ethoxy-2-methylphenyl)ethan-1-one-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and fully realize the therapeutic potential of this compound.
In conclusion, 1-(4-ethoxy-2-methylphenyl)ethan-1-one (CAS: 1048917-58-3) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug development to diagnostic imaging, underscore its importance in advancing the field. Continued research efforts are warranted to explore its full potential and address the existing challenges in its clinical application.
1048917-58-3 (1-(4-ethoxy-2-methylphenyl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)